1h-Indole-3-carboxylic acid,2-chloro-6-methoxy-1-phenyl-

• Molecular Formula: C16H12ClNO3
• Molecular Weight: 301.72 g/mol
• IUPAC Name: 2-chloro-6-methoxy-1-phenylindole-3-carboxylic acid
• InChI: InChI=1S/C16H12ClNO3/c1-21-11-7-8-12-13(9-11)18(10-5-3-2-4-6-10)15(17)14(12)16(19)20/h2-9H,1H3,(H,19,20)
• InChI Key: CFNUERVSNHYHJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(N2C3=CC=CC=C3)Cl)C(=O)O

Description

1h-Indole-3-carboxylic acid,2-chloro-6-methoxy-1-phenyl- is a useful research compound. Its molecular formula is C16H12ClNO3 and its molecular weight is 301.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indole-3-carboxylic acid,2-chloro-6-methoxy-1-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indole-3-carboxylic acid,2-chloro-6-methoxy-1-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The compound of step 2 (365 mg, 1.27 mmol) was dissolved in tert-butanol (15 ml) and 2-methyl-2-butene (3 ml), and a solution of sodium chlorite (1.06 g, 11.7 mmol) and sodium dihydrogenphosphate (1.06 g, 8.82 mmol) in water (6 ml) was added. The reaction mixture was stirred at room temperature for 48 h. The mixture was diluted with water and extracted with EA. The organic layer was dried over sodium sulfate, filtered and the solvent was removed under reduced pressure to give 394 mg of the crude title compound.